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Compound of Interest

Compound Name: Doxifluridine-d2

Cat. No.: B1502062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

purity of Doxifluridine-d2 (5'-Deoxy-5-fluorouridine-d2), a deuterated analog of the

antineoplastic agent Doxifluridine. This document is intended to assist researchers, scientists,

and professionals in drug development in sourcing and utilizing this compound for their studies.

Commercial Availability
Doxifluridine-d2 is available from several specialized chemical suppliers that focus on

providing isotopically labeled compounds and reference standards for research purposes.

These companies typically synthesize Doxifluridine-d2 for use as an internal standard in

quantitative analyses such as mass spectrometry (MS) and nuclear magnetic resonance

(NMR) spectroscopy.[1] Below is a summary of some commercial suppliers and the typical

product specifications.

Table 1: Commercial Suppliers of Doxifluridine-d2
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Supplier Product Name CAS Number
Molecular
Formula

Notes

MedChemExpres

s
Doxifluridine-d2 84258-25-3 C₉H₉D₂FN₂O₅

For research use

only. Offered as

a stable isotope

for use as a

tracer or internal

standard.[1]

Acanthus

Research

5-DFUR-D2

(Doxifluridine-

D2)

84258-25-3 C₉H₉D₂FN₂O₅

Marketed as a

stable isotope-

labeled reference

standard.[2]

ArtMolecule

5-DFUR-D2

(Doxifluridine-

D2)

84258-25-3 C₉H₉D₂FN₂O₅

Offered as a

reference

standard for

quantification by

mass

spectrometry.[3]

Toronto

Research

Chemicals (TRC)

Not explicitly

found, but

specializes in

isotopically

labeled

compounds and

provides

comprehensive

analytical data.

- -

TRC delivers

products with a

complete

analytical

package,

including purity

determination by

NMR, HPLC, and

MS.[4]

Purity and Characterization
The purity of Doxifluridine-d2 is critical for its intended use as an internal standard and in

other research applications. While a specific certificate of analysis for Doxifluridine-d2 with

quantitative purity data was not publicly available in the search results, the purity of the non-

deuterated analog, Doxifluridine, from commercial suppliers is typically high. For instance,
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Santa Cruz Biotechnology specifies a purity of ≥99% for Doxifluridine. It is reasonable to expect

a similar or higher purity for the deuterated version, especially when sold as a reference

standard.

The primary methods for determining the purity and confirming the identity of Doxifluridine-d2
are High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR)

spectroscopy, and Mass Spectrometry (MS).

Table 2: Typical Purity Specifications and Analytical Methods

Analytical Method Typical Specification Purpose

HPLC ≥98%

Quantifies the purity of the

compound by separating it

from any impurities.

¹H-NMR & ¹³C-NMR Conforms to structure

Confirms the chemical

structure and isotopic labeling

of the molecule.

Mass Spectrometry Conforms to molecular weight

Confirms the molecular weight,

including the mass increase

from deuterium labeling.

Experimental Protocols
Detailed methodologies are essential for the accurate analysis of Doxifluridine-d2. Below are

representative experimental protocols derived from the analysis of Doxifluridine and its

derivatives.

High-Performance Liquid Chromatography (HPLC)
An HPLC method is crucial for assessing the purity of Doxifluridine-d2. The following is a

general protocol based on methods developed for Doxifluridine and related compounds.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reverse-phase C18 column is commonly used.
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Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., methanol or acetonitrile). The composition can be isocratic or a gradient.

Detection: UV detection at a wavelength where Doxifluridine exhibits strong absorbance,

typically around 260-270 nm.

Procedure:

Prepare a standard solution of Doxifluridine-d2 of known concentration in the mobile

phase.

Inject the solution into the HPLC system.

Run the analysis and record the chromatogram.

The purity is calculated based on the area of the main peak relative to the total area of all

peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structure of Doxifluridine-d2 and the

position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz).

Solvent: A deuterated solvent in which the compound is soluble, such as deuterated dimethyl

sulfoxide (DMSO-d₆).

Experiments:

¹H-NMR: To identify the protons in the molecule. The absence of signals at the deuterated

positions confirms successful labeling.

¹³C-NMR: To identify the carbon atoms in the molecule.

Procedure:

Dissolve a small amount of Doxifluridine-d2 in the chosen deuterated solvent.
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Acquire ¹H and ¹³C NMR spectra.

Process the spectra and assign the signals to the corresponding atoms in the molecule.

The chemical shifts are compared to those of non-deuterated Doxifluridine to confirm the

structure.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of Doxifluridine-d2.

Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS).

Ionization Source: Electrospray ionization (ESI) is commonly used for this type of molecule.

Procedure:

Introduce the sample into the mass spectrometer.

Acquire the mass spectrum.

The spectrum should show a molecular ion peak corresponding to the mass of

Doxifluridine-d2 (C₉H₉D₂FN₂O₅), which will be higher than that of the non-deuterated

compound.

Workflow and Signaling Pathway Diagrams
Experimental Workflow for Purity Assessment
The following diagram illustrates a typical workflow for the comprehensive purity assessment of

a Doxifluridine-d2 sample.
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Workflow for the purity assessment of Doxifluridine-d2.

Bioactivation Pathway of Doxifluridine
Doxifluridine is a prodrug that is converted in the body to the active anticancer agent 5-

fluorouracil (5-FU). The following diagram illustrates this bioactivation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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